Cas no 882689-39-6 (BENZENEPROPANOIC ACID, 2-BROMO-4-(TRIFLUOROMETHYL)-, METHYL ESTER)

BENZENEPROPANOIC ACID, 2-BROMO-4-(TRIFLUOROMETHYL)-, METHYL ESTER structure
882689-39-6 structure
Product Name:BENZENEPROPANOIC ACID, 2-BROMO-4-(TRIFLUOROMETHYL)-, METHYL ESTER
CAS No:882689-39-6
MF:C11H10BrF3O2
MW:311.095113277435
CID:3374849
PubChem ID:69437765
Update Time:2025-04-21

BENZENEPROPANOIC ACID, 2-BROMO-4-(TRIFLUOROMETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • BENZENEPROPANOIC ACID, 2-BROMO-4-(TRIFLUOROMETHYL)-, METHYL ESTER
    • SCHEMBL5429112
    • Methyl 3-(2-bromo-4-(trifluoromethyl)phenyl)propanoate
    • Methyl 3-(2'-bromo-4'-(trifluoromethyl)phenyl)propionate
    • methyl 3-[2-bromo-4-(trifluoromethyl)phenyl]propanoate
    • Methyl3-(2-bromo-4-(trifluoromethyl)phenyl)propanoate
    • 882689-39-6
    • Inchi: 1S/C11H10BrF3O2/c1-17-10(16)5-3-7-2-4-8(6-9(7)12)11(13,14)15/h2,4,6H,3,5H2,1H3
    • InChI Key: XVBNTLMMEFFZAQ-UHFFFAOYSA-N
    • SMILES: C1(CCC(OC)=O)=CC=C(C(F)(F)F)C=C1Br

Computed Properties

  • Exact Mass: 309.98163Da
  • Monoisotopic Mass: 309.98163Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų
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